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Compound of Interest

Compound Name: SIKs-IN-1

Cat. No.: B12395529

Get Quote

This document provides immediate safety and logistical information for the proper disposal of

SIKs-IN-1, a pyrimidine-5-carboxamide derivative and Salt-inducible kinase (SIK) inhibitor. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe handling and disposal in a laboratory setting.

Disclaimer: The information provided is based on the Safety Data Sheet (SDS) from

MedchemExpress and general laboratory safety guidelines. Always consult the official SDS and

your institution's specific waste disposal protocols before handling any chemical.

Safety and Disposal Parameters
While the Safety Data Sheet for SIKs-IN-1 classifies it as a non-hazardous substance or

mixture, it is imperative to handle all laboratory chemicals with appropriate caution.[1] The

following table summarizes the recommended personal protective equipment (PPE) and

disposal considerations.
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Parameter Specification Rationale

Personal Protective Equipment

(PPE)

   Eye Protection
Safety glasses with side-

shields or goggles.[2][3]

Protects eyes from any

potential splashes or airborne

particles during handling.

   Hand Protection
Nitrile or other suitable

chemical-resistant gloves.[2][3]

Prevents direct skin contact

with the chemical powder.

   Body Protection Standard laboratory coat.[2][3]
Protects personal clothing and

skin from contamination.

   Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a

respirator if handling large

quantities or if dust is

generated.

To prevent inhalation of

airborne particles.

Disposal Considerations

   Waste Classification
Non-hazardous chemical

waste.[1]

As per the supplier's Safety

Data Sheet.

   Container Type

A clearly labeled, sealed

container compatible with the

waste.

Prevents accidental misuse

and ensures proper

identification for disposal.

   Disposal Method

Dispose of in accordance with

local, state, and federal

regulations for non-hazardous

chemical waste.[4][5][6]

Adherence to regulations

ensures environmental safety

and legal compliance.

   Empty Containers

Triple rinse with a suitable

solvent (e.g., water or ethanol).

The rinsate should be

collected as chemical waste.

Deface the label before

discarding the container.

Ensures that no residual

chemical is left in the container

before it is discarded.
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Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the detailed methodology for the safe disposal of SIKs-IN-1
powder and solutions.

1.0 Objective: To safely dispose of SIKs-IN-1 in compliance with laboratory safety standards

and environmental regulations.

2.0 Materials:

SIKs-IN-1 waste (solid powder or solution)

Appropriate Personal Protective Equipment (see table above)

Designated and labeled non-hazardous chemical waste container

Spatula

Beaker

Suitable solvent (e.g., water, ethanol) for rinsing

Wash bottle

3.0 Procedure for Solid Waste (Unused or Contaminated SIKs-IN-1 Powder):

Preparation: Ensure you are in a well-ventilated area, such as a fume hood, and are wearing

the appropriate PPE.

Transfer: Carefully transfer the solid SIKs-IN-1 waste into the designated non-hazardous

chemical waste container using a clean spatula.

Decontamination of Tools: Rinse the spatula and any other contaminated tools with a

suitable solvent. Collect the rinsate in a separate, labeled liquid waste container.

Container Sealing: Securely close the lid of the waste container.
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Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials, until it is collected by your institution's environmental health and

safety (EHS) department.[5][6]

4.0 Procedure for Liquid Waste (Solutions containing SIKs-IN-1):

Preparation: Put on all required PPE.

Transfer: Pour the liquid waste containing SIKs-IN-1 into a designated and labeled liquid

chemical waste container.

Rinsing: Triple rinse the original container with a small amount of a suitable solvent. Add the

rinsate to the liquid waste container to ensure all residual chemical is collected.

Container Sealing and Storage: Securely cap the liquid waste container and store it in the

designated satellite accumulation area for pickup by EHS.

5.0 Disposal of Empty Containers:

Decontamination: After transferring the contents, triple rinse the empty SIKs-IN-1 container

with a suitable solvent.

Rinsate Collection: Collect all rinsate as chemical waste.

Label Removal: Completely deface or remove the original product label to prevent misuse.

Final Disposal: Dispose of the clean, empty container in the appropriate laboratory

glassware or solid waste stream as per your institutional guidelines.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of SIKs-
IN-1.
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SIKs-IN-1 Disposal Workflow
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Caption: Logical workflow for the disposal of SIKs-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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